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Compound of Interest

Compound Name: MPI-0441138
CAS No.: 827030-33-1
Cat. No.: B1662966
Get Quote
. J

Application Notes and Protocols: MPI-0441138

For Research Use Only. Not for use in diagnostic procedures.

Introduction

MPI-0441138, also known as EP128265, is a potent small molecule inducer of apoptosis and
growth inhibition.[1] It has demonstrated significant anti-cancer activity in both in vitro and in
vivo models, with an EC50 value of 2 nM for both apoptosis induction and growth inhibition in
T47D and HCT116 cancer cell lines.[1] Notably, MPI-0441138 exhibits excellent blood-brain
barrier penetration, making it a promising candidate for the study and potential treatment of
brain malignancies.[1] These application notes provide detailed protocols for the solubilization
and use of MPI-0441138 in common experimental settings.

Chemical Properties and Solubility

A summary of the key chemical properties of MPI1-0441138 is provided in the table below.
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Property Value

2-chloro-N-(4-methoxyphenyl)-N-methyl-4-
Formal Name ) ) )
gquinazolinamine

Synonyms EP128265

CAS Number 827030-33-1
Molecular Formula C16H14CINsO
Formula Weight 299.8 g/mol
Purity >98%
Formulation A crystalline solid
Storage -20°C

Stability > 4 years

Proper solubilization is critical for accurate and reproducible experimental results. The solubility
of MPI-0441138 in various common laboratory solvents is detailed below.

Solvent Solubility
DMF 10 mg/mL
DMSO 10 mg/mL
DMSO:PBS (pH 7.2) (1:3) 0.25 mg/mL
Ethanol 5 mg/mL

Experimental Protocols
Preparation of Stock Solutions

For in vitro experiments, it is recommended to prepare a concentrated stock solution of MPI-
0441138 in a suitable solvent such as DMSO.

Materials:
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» MPI-0441138 (crystalline solid)
e Anhydrous Dimethyl Sulfoxide (DMSO)
» Sterile, nuclease-free microcentrifuge tubes

Protocol:

Equilibrate the MPI-0441138 vial to room temperature before opening.
o Aseptically weigh the desired amount of MPI1-0441138 powder.

o Add the appropriate volume of anhydrous DMSO to achieve a stock solution concentration of
10 mM. For example, to prepare a 10 mM stock solution, dissolve 2.998 mg of MPI1-0441138
in 1 mL of DMSO.

» Vortex the solution until the compound is completely dissolved. Gentle warming (37°C) may
be applied if necessary.

¢ Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

o Store the stock solution aliquots at -20°C.

In Vitro Cell-Based Assays

The following is a general protocol for treating adherent cancer cell lines with MP1-0441138 to
assess its effects on cell viability and apoptosis.

Materials:

e Cancer cell lines (e.g., T47D, HCT116)

o Complete cell culture medium

e 96-well clear-bottom cell culture plates

e MPI-0441138 stock solution (10 mM in DMSO)

o Phosphate-Buffered Saline (PBS)
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o Cell viability reagent (e.g., CellTiter-Glo®)
o Caspase activity assay kit (e.g., Caspase-Glo® 3/7)
Protocol:

e Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 pL of complete
culture medium.

 Incubate the plate overnight at 37°C in a humidified incubator with 5% CO: to allow for cell
attachment.

o Prepare serial dilutions of the MPI-0441138 stock solution in complete culture medium to
achieve the desired final concentrations. The final DMSO concentration should be kept
below 0.1% to avoid solvent-induced cytotoxicity. A vehicle control (medium with 0.1%
DMSO) should be included.

o Carefully remove the medium from the wells and add 100 pL of the medium containing the
different concentrations of MPI-0441138 or the vehicle control.

¢ Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

» For cell viability assessment, follow the manufacturer's instructions for the chosen reagent
(e.g., add CellTiter-Glo® reagent and measure luminescence).

o For apoptosis assessment, follow the manufacturer's instructions for the caspase activity
assay kit (e.g., add Caspase-Glo® 3/7 reagent and measure luminescence).

Mechanism of Action: Apoptosis Induction

MPI1-0441138 is a potent inducer of apoptosis, a form of programmed cell death.[1] The primary
mechanism involves the activation of caspases, which are key proteases in the apoptotic
signaling cascade. Specifically, treatment with MPI1-0441138 leads to the activation of caspase-
3, a critical executioner caspase.[1]
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Caption: Proposed signaling pathway for MPI1-0441138-induced apoptosis.

Experimental Workflow

The following diagram illustrates a typical workflow for evaluating the in vitro efficacy of MPI-
0441138.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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